Cas no 478040-99-2 (1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone)

• Product Name: 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone
• CAS No: 478040-99-2
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD02571920
• CID: 5224593
• Update Time: 2025-07-18

1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1H-INDOL-3-YL)ETHYL]-3,3-DIMETHYL-2-AZETANONE
• 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethylazetidin-2-one
• Oprea1_484379
• 1-[2-(1H-Indol-3-yl)ethyl]-3,3-dimethyl-2-azetidinone
• 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone

• MDL： MFCD02571920
• Inchi： 1S/C15H18N2O/c1-15(2)10-17(14(15)18)8-7-11-9-16-13-6-4-3-5-12(11)13/h3-6,9,16H,7-8,10H2,1-2H3
• InChI Key： JFGJOURRKRRRIX-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CN1CCC1=CNC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: 2.6
• Topological Polar Surface Area: 36.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone

Professional Introduction to Compound with CAS No. 478040-99-2 and Product Name: 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone

The compound with the CAS number 478040-99-2 and the product name 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 1H-indol-3-yl moiety in its structure suggests a strong affinity for biological targets, particularly those involved in neurotransmitter signaling and inflammatory pathways.

Recent research has highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole scaffold is known for its ability to interact with a variety of biological receptors and enzymes, making it a valuable component in drug design. In particular, the 1H-indol-3-yl group has been extensively studied for its potential role in modulating serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The compound's structural configuration, featuring a dimethyl-substituted azetanone, further enhances its pharmacological profile by introducing rigidity and stability to the molecule.

The synthesis of 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone involves a series of well-established organic reactions that highlight the synthetic prowess of modern pharmaceutical chemistry. The introduction of the 1H-indol-3-yl ethyl side chain requires precise control over reaction conditions to ensure high yield and purity. This is particularly challenging due to the sensitivity of the indole ring to various chemical environments. However, advancements in catalytic methods and purification techniques have made it possible to achieve these conditions with increasing efficiency.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that indole derivatives can interact with serotonin receptors (5-HT receptors) in a manner that mimics or modulates endogenous neurotransmitters. This interaction can lead to therapeutic effects such as mood regulation, pain relief, and cognitive enhancement. The dimethyl-substituted azetanone moiety in the compound's structure contributes to its stability and bioavailability, ensuring that it can reach its target sites effectively within the body.

In addition to its neurological applications, 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone has shown promise in preclinical studies related to inflammation and pain management. The indole moiety is known to possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. The presence of the dimethyl-substituted azetanone further enhances these effects by providing additional binding interactions with biological targets.

The pharmacokinetic profile of this compound is another area of interest. Due to its structural features, it exhibits good solubility in both aqueous and lipid environments, which facilitates its absorption and distribution throughout the body. Additionally, its metabolic stability ensures that it remains active for an extended period, allowing for prolonged therapeutic effects. These properties make it an attractive candidate for further development into a novel drug entity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound at a molecular level. Molecular docking studies have been conducted to predict how 1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone interacts with various biological targets. These studies have provided valuable insights into its binding affinity and specificity, helping researchers refine its structure for optimal pharmacological activity. The integration of computational methods with experimental data has accelerated the drug discovery process significantly.

The future development of this compound will likely involve further preclinical testing to evaluate its safety and efficacy in animal models. Once these studies are successfully completed, human clinical trials will be initiated to assess its therapeutic potential in patients suffering from neurological disorders or other conditions associated with inflammation and pain. The collaboration between synthetic chemists, pharmacologists, and clinicians will be essential in translating this promising compound into a viable therapeutic option.

In conclusion,1-[2-(1H-indol-3-yl)ethyl]-3,3-dimethyl-2-azetanone (CAS No. 478040-99-2) represents a significant step forward in pharmaceutical innovation. Its unique structural features and potential biological activities make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.